Cas no 175696-70-5 (3-(Pyrrolidin-1-yl)benzylamine)

3-(Pyrrolidin-1-yl)benzylamine is a versatile organic compound featuring a benzylamine core substituted with a pyrrolidine moiety at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The pyrrolidine ring enhances solubility and bioavailability, while the benzylamine group offers a reactive site for further functionalization. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for derivatization. The compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and amine functionality. Proper handling under inert conditions is recommended to preserve its integrity.

3-(Pyrrolidin-1-yl)benzylamine structure

175696-70-5 structure

Product Name:3-(Pyrrolidin-1-yl)benzylamine

CAS No:175696-70-5

MF:C₁₁H₁₆N₂

MW:176.258142471313

CID:137217

PubChem ID:7162061

Update Time:2025-05-27

3-(Pyrrolidin-1-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

- (3-(Pyrrolidin-1-yl)phenyl)methanamine
- (3-pyrrolidin-1-ylphenyl)methanamine
- (3-Pyrrolidin-1-ylphenyl)methylamine
- 3-Pyrrolidinobenzylamine
- (3-pyrrolidinylphenyl)methylamine
- [3-(pyrrolidin-1-yl)phenyl]methanamine
- 3-(1-pyrrolidinyl)-benzenemethanamine
- 3-(Pyrrolidin-1-yl)benzylamine
- CHEMBRDG-BB 4014845
- 3-(Pyrrolidin-1-yl)benzylamine, 1-[3-(Aminomethyl)phenyl]pyrrolidine
- 1-[3-(PYRROLIDIN-1-YL)PHENYL]METHANAMINE
- FT-0721130
- 175696-70-5
- W-206227
- DTXSID00428144
- CS-0328501
- 7Z3
- MS-22283
- CHEBI:195084
- Benzenemethanamine, 3-(1-pyrrolidinyl)-
- (3-Pyrrolidin-1-yl)benzylamine
- 1-(3-Pyrrolidin-1-Ylphenyl)methanamine
- SCHEMBL109316
- [3-(Pyrrolidin-1-yl)phenyl]methylamine
- Q27456788
- AKOS006343966
- CC38513
- BXTWTBYGOKOWQX-UHFFFAOYSA-N
- MFCD07772827
- 3-(Pyrrolidin-1-yl)benzylamine 90%
- [3-(Pyrrolidin-1-yl)phenyl]methylamine90%
- [3-(Pyrrolidin-1-yl)phenyl]methylamine 90%
- DB-065115
- MDL： MFCD07772827
- Inchi： 1S/C11H16N2/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-13/h3-5,8H,1-2,6-7,9,12H2
- InChI Key： BXTWTBYGOKOWQX-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=C(CN)C=2)CCCC1

Computed Properties

Exact Mass: 176.13100
Monoisotopic Mass: 176.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 29.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 328.1±25.0 °C at 760 mmHg
Flash Point: 132.6±18.3 °C
PSA: 29.26000
LogP: 2.51080
Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Pyrrolidin-1-yl)benzylamine Security Information

Signal Word：warning
Hazard Statement： Corrosive
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(Pyrrolidin-1-yl)benzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM127751-1g	(3-(pyrrolidin-1-yl)phenyl)methanamine	175696-70-5	95%	1g	$333	2021-08-05
TRC	P906315-10mg	3-(Pyrrolidin-1-yl)benzylamine	175696-70-5		10mg	$ 50.00	2022-06-03
TRC	P906315-50mg	3-(Pyrrolidin-1-yl)benzylamine	175696-70-5		50mg	$ 115.00	2022-06-03
TRC	P906315-100mg	3-(Pyrrolidin-1-yl)benzylamine	175696-70-5		100mg	$ 185.00	2022-06-03
Apollo Scientific	OR6732-250mg	[3-(Pyrrolidin-1-yl)phenyl]methylamine	175696-70-5	90%	250mg	£85.00	2025-02-20
Apollo Scientific	OR6732-1g	[3-(Pyrrolidin-1-yl)phenyl]methylamine	175696-70-5	90%	1g	£225.00	2025-02-20
abcr	AB224717-1 g	(3-Pyrrolidin-1-ylphenyl)methylamine	175696-70-5		1g	€341.40	2023-02-05
Chemenu	CM127751-1g	(3-(pyrrolidin-1-yl)phenyl)methanamine	175696-70-5	95%	1g	$***	2023-03-30
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